Cas no 1171125-32-8 (4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid)
4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid
- 4-chloro-5-propan-2-yl-1H-imidazole-2-carboxylic acid
- 4-chloro-5-(propan-2-yl)-1H-imidazole-2-carboxylic acid
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- MDL: MFCD20660742
- Inchi: 1S/C7H9ClN2O2/c1-3(2)4-5(8)10-6(9-4)7(11)12/h3H,1-2H3,(H,9,10)(H,11,12)
- InChI Key: QYRXSXBNUBQLHE-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)C)NC(C(=O)O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 186
- XLogP3: 2
- Topological Polar Surface Area: 66
4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1192119-0.25g |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 0.25g |
$695 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1192119-1g |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 1g |
$1165 | 2024-07-19 | |
| Alichem | A069003776-250mg |
4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid |
1171125-32-8 | 95% | 250mg |
$416.50 | 2023-09-04 | |
| Alichem | A069003776-1g |
4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid |
1171125-32-8 | 95% | 1g |
$1051.38 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1192119-1g |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 1g |
$1165 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1192119-0.25g |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 0.25g |
$695 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1192119-0.1g |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 0.1g |
$355 | 2025-02-20 | |
| Aaron | AR01XFRY-100mg |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 100mg |
$675.00 | 2025-02-12 | |
| Aaron | AR01XFRY-250mg |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 250mg |
$794.00 | 2025-02-12 | |
| Aaron | AR01XFRY-1g |
4-Chloro-5-isopropylimidazole-2-carboxylic Acid |
1171125-32-8 | 95% | 1g |
$1284.00 | 2025-02-12 |
4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 4-Chloro-5-isopropyl-1h-imidazole-2-carboxylic acid
Comprehensive Overview of 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid (CAS No. 1171125-32-8)
4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid (CAS No. 1171125-32-8) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their significance in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique chloro and isopropyl substituents, has garnered attention in recent years due to its potential applications in drug discovery and chemical synthesis. Researchers and industry professionals frequently search for terms like "imidazole derivatives synthesis", "4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid uses", and "CAS 1171125-32-8 suppliers", reflecting its growing relevance in scientific and industrial circles.
The molecular structure of 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid features a five-membered imidazole ring with a carboxylic acid functional group at the 2-position, a chloro substituent at the 4-position, and an isopropyl group at the 5-position. This arrangement imparts distinct chemical properties, making it a versatile intermediate in organic synthesis. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds, with searches like "eco-friendly imidazole synthesis" and "green chemistry in heterocyclic compounds" becoming increasingly popular.
In the pharmaceutical sector, 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid is explored as a building block for bioactive molecules. Its structural motifs are found in compounds targeting enzyme inhibition and receptor modulation, aligning with the rising demand for precision medicine and personalized therapeutics. Queries such as "imidazole-based drug candidates" and "CAS 1171125-32-8 in medicinal chemistry" highlight its potential in drug development pipelines. Additionally, its role in agrochemical research is underscored by searches for "imidazole derivatives in crop protection" and "herbicide intermediates".
From a synthetic chemistry perspective, this compound serves as a precursor for more complex heterocyclic systems. Its reactivity, particularly at the carboxylic acid and chloro sites, enables diverse transformations, including amide coupling, nucleophilic substitution, and cyclization reactions. Laboratories focusing on high-throughput screening and combinatorial chemistry often seek information on "imidazole-2-carboxylic acid derivatives" and "CAS 1171125-32-8 reactivity" to streamline their workflows.
The commercial availability of 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid is another area of interest, with procurement-related searches like "buy CAS 1171125-32-8" and "imidazole suppliers 2023" trending. Suppliers emphasize high-purity grades, scalable synthesis, and regulatory compliance to meet the needs of academic and industrial buyers. Furthermore, discussions on intellectual property and patent landscapes surrounding imidazole derivatives are gaining traction, as evidenced by queries such as "patents on 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid".
In conclusion, 4-Chloro-5-isopropyl-1H-imidazole-2-carboxylic acid (CAS No. 1171125-32-8) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic versatility align with contemporary research priorities, including sustainable chemistry and drug discovery. As interest in imidazole chemistry continues to grow, this compound is poised to remain a focal point for innovation and industrial application.
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